Cas no 1075-86-1 (1,3-Diazaspiro[4.5]decane-2,4-dione,sodium salt (1:1))
1075-86-1 structure
Product Name:1,3-Diazaspiro[4.5]decane-2,4-dione,sodium salt (1:1)
CAS No:1075-86-1
MF:C8H11N2NaO2
MW:190.174912691116
CID:220690
PubChem ID:23705738
Update Time:2025-04-19
1,3-Diazaspiro[4.5]decane-2,4-dione,sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Diazaspiro[4.5]decane-2,4-dione,sodium salt (1:1)
- 3-Sodio-1,3-diazaspiro[4.5]decane-2,4-dione
- sodium,3-aza-1-azanidaspiro[4.5]decane-2,4-dione
- 1,3-Diazaspiro(4.5)decane-2,4-dione, 3-sodium deriv.
- sodium;4-oxo-1,3-diazaspiro[4.5]dec-1-en-2-olate
- sodium;3-aza-1-azanidaspiro[4.5]decane-2,4-dione
- 3'-Sodiocyclohexanespiro-5'-hydantoin
- 1075-86-1
- DTXSID80148070
-
- Inchi: 1S/C8H12N2O2.Na/c11-6-8(10-7(12)9-6)4-2-1-3-5-8;/h1-5H2,(H2,9,10,11,12);/q;+1/p-1
- InChI Key: PXZYNVBFBPXRET-UHFFFAOYSA-M
- SMILES: [Na+].O=C1C2(CCCCC2)[N-]C(N1)=O
Computed Properties
- Exact Mass: 190.07193
- Monoisotopic Mass: 190.071822
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 236
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 47.2
Experimental Properties
- PSA: 64.52
1,3-Diazaspiro[4.5]decane-2,4-dione,sodium salt (1:1) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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